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Silicon dioxide Silicon dioxide Silica is another name for the chemical compound composed of silicon and oxygen with the chemical formula SiO2, or silicon dioxide. There are many forms of silica. All silica forms are identical in chemical composition, but have different atom arrangements. Silica compounds can be divided into two groups, crystalline (or c-silica) and amorphous silica (a-silica or non-crystalline silica). c-Silica compounds have structures with repeating patterns of silicon and oxygen. a-Silica chemical structures are more randomly linked when compared to c-silica. All forms of silica are odorless solids composed of silicon and oxygen atoms. Silica particles become suspended in air and form non-explosive dusts. Silica may combine with other metallic elements and oxides to form silicates.
Transparent to gray, odorless powder. Irritating to the skin and eyes on contact. Inhalation will cause irritation in the respiratory tract. [Note: Amorphous silica is the non-crystalline form of SiO2.]
Silicon dioxide is a silicon oxide made up of linear triatomic molecules in which a silicon atom is covalently bonded to two oxygens.
Silicon dioxide, or silica, is an oxide of silicon with the chemical formula SiO2. It is found in nature as agate, amethyst, chalcedony, cristobalite, flint, sand, QUARTZ, and tridymite as transparent and tasteless crystals. Inhalation of fine crystals is toxic to humans leading to respiratory toxicity. In powdered food products and pharmaceutical tablets, silicon dioxide is added as a flow agent to absorb water. Colloidal silica is also used as a wine, beer, and juice fining agent or stabilizer.
Silicon Dioxide is a natural product found in Equisetum arvense, Phyllostachys edulis, and other organisms with data available.
Silicon Dioxide is a natural compound of silicon and oxygen found mostly in sand, Silica has three main crystalline varieties: quartz, tridymite, and cristobalite. Fine particulate silica dust from quartz rock causes over a long-term progressive lung injury, silicosis. (NCI04)
Coesite is a mineral with formula of SiO2. The corresponding IMA (International Mineralogical Association) number is IMA1962 s.p.. The IMA symbol is Coe.
Cristobalite is a mineral with formula of SiO2. The IMA symbol is Crs.
See also: Meloxicam (active moiety of); Quartz (has subclass); Tridymite (has subclass) ... View More ...
Brand Name: Vulcanchem
CAS No.: 13778-38-6
VCID: VC20947398
InChI: InChI=1S/O2Si/c1-3-2
SMILES: O=[Si]=O
Molecular Formula: O2Si
SiO2
Molecular Weight: 60.084 g/mol

Silicon dioxide

CAS No.: 13778-38-6

Cat. No.: VC20947398

Molecular Formula: O2Si
SiO2

Molecular Weight: 60.084 g/mol

* For research use only. Not for human or veterinary use.

Silicon dioxide - 13778-38-6

Specification

CAS No. 13778-38-6
Molecular Formula O2Si
SiO2
Molecular Weight 60.084 g/mol
IUPAC Name dioxosilane
Standard InChI InChI=1S/O2Si/c1-3-2
Standard InChI Key VYPSYNLAJGMNEJ-UHFFFAOYSA-N
Impurities Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
SMILES O=[Si]=O
Canonical SMILES O=[Si]=O
Boiling Point 4046 °F at 760 mmHg (NIOSH, 2024)
4046 °F
2230 °C
>2200 °C
Colorform Amorphous powder
Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid
Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.
Transparent crystals
Melting Point 3110 °F (NIOSH, 2024)
3110 °F
1710 °C
1716 - 1736 °C
1713 °C

Introduction

Silicon dioxide, commonly known as silica, is a naturally occurring oxide of silicon with the chemical formula SiO2_2. It is one of the most abundant compounds in nature and forms a significant part of sand and quartz. Silicon dioxide exists in various crystalline forms such as quartz, tridymite, cristobalite, stishovite, and coesite. Additionally, it can be found in amorphous forms like opal and diatomaceous earth .

Applications

Silicon dioxide has diverse applications across several industries:

  • Construction: Used as a key component in cement and concrete for strength and durability.

  • Electronics: Acts as an insulator in semiconductor devices.

  • Food Industry: Serves as an anticaking agent (E551) to prevent moisture absorption.

  • Pharmaceuticals: Used as an excipient or flow agent.

Construction

  • Key component in cement and concrete

Electronics

  • Insulator for semiconductors

Food Industry

  • Anticaking agent (E551)

Pharmaceuticals

  • Excipient or flow agent

Synthesis Methods

While natural sources are abundant, synthetic methods include fusing pure silica sand at high temperatures to produce fused quartz or using chemical processes like hydrolysis for fumed silica production.

Synthesis Processes Overview

  • Fused Quartz Production:

    • Fusing pure silica sand under high temperatures.

  • Fumed Silica Production:

    • Hydrolysis reactions involving silane compounds.

Biological Safety Data Table

AspectDescription
AbsorptionMinimal absorption through ingestion
Inhalation ToxicityCan cause respiratory issues if finely powdered particles are inhaled

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